Cas no 339009-84-6 (1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy)-
• CAS No: 339009-84-6
• MF: C₁₉H₁₄ClN₃O
• MW: 335.786962985992
• CID: 5270598
• Update Time: 2026-03-09

1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy)-

• Inchi： 1S/C19H14ClN3O/c20-16-10-8-15(9-11-16)19-22-18-17(7-4-12-21-18)23(19)24-13-14-5-2-1-3-6-14/h1-12H,13H2
• InChI Key： UHVBUGBYTGAGFF-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=C(Cl)C=C3)N(OCC3=CC=CC=C3)C1=CC=CN=2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 520.2±60.0 °C(Predicted)
• pka: 3.41±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy)-

1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy) - A Comprehensive Overview

The compound with CAS No 339009-84-6, commonly referred to as 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug discovery.

Imidazo[4,5-b]pyridine is a bicyclic heterocycle consisting of a pyridine ring fused to an imidazole ring. The substitution pattern in this compound is particularly interesting: the 4-chlorophenyl group attached at position 2 and the phenylmethoxy group at position 1 introduce significant electronic and steric effects. These substituents not only influence the molecule's physical properties but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of imidazopyridines as scaffolds for developing novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer drug development. The chlorophenyl group is believed to contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy) involves a multi-step process that typically begins with the preparation of the imidazopyridine core. This is followed by nucleophilic substitution reactions to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands in the range of 270-300 nm, indicative of its conjugated π-system.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated moderate inhibitory activity against several enzymes, including tyrosinase and acetylcholinesterase. These findings suggest potential applications in treating conditions such as melanoma and Alzheimer's disease. However, further studies are required to fully understand its mechanism of action and pharmacokinetic profile.

From a structural perspective, the phenylmethoxy group at position 1 introduces an ether functionality that can potentially undergo various chemical transformations. This makes the compound versatile for further modification and functionalization in drug design.

In conclusion, CAS No 339009-84-6, or 1H-Imidazo[4,5-b]pyridine, 2-(4-chlorophenyl)-1-(phenylmethoxy), represents a valuable addition to the arsenal of heterocyclic compounds with potential therapeutic applications. As research continues to uncover its full potential, this molecule may pave the way for innovative treatments across multiple disease areas.